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Compound of Interest

Compound Name:
Methyl 2-(2,2,2-

trifluoroethyl)benzoate

CAS No.: 1933473-33-6

Cat. No.: B2451724 Get Quote

An In-depth Technical Guide to 3-[3-(Trifluoromethyl)phenyl]propanoic Acid

Topic: An In-depth Technical Guide to C10H9F3O2: Focus on 3-[3-

(Trifluoromethyl)phenyl]propanoic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction
The molecular formula C10H9F3O2 represents a number of isomeric compounds, each with

unique chemical and physical properties. This guide focuses on the most prominent and

commercially significant isomer: 3-[3-(trifluoromethyl)phenyl]propanoic acid. This compound,

identified by its CAS number 585-50-2, is a critical intermediate in the pharmaceutical industry,

most notably in the synthesis of Cinacalcet, a calcimimetic agent used in the treatment of

secondary hyperparathyroidism.[1][2][3] The presence of the trifluoromethyl group significantly

influences the molecule's lipophilicity and metabolic stability, making it a valuable building block

in medicinal chemistry.[4][5][6] This guide provides a comprehensive overview of its chemical

properties, synthesis, analytical characterization, and applications, with a focus on practical,

field-proven insights for laboratory and development settings.

Core Compound Identification and Properties
IUPAC Name: 3-[3-(trifluoromethyl)phenyl]propanoic acid[7]
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Synonyms: 3-(3-Trifluoromethylphenyl)propionic acid, m-(Trifluoromethyl)hydrocinnamic acid,

3-(Trifluoromethyl)hydrocinnamic acid[4][7][8]

Molecular Formula: C10H9F3O2[1][9][10]

Physicochemical Properties
A summary of the key physicochemical properties of 3-[3-(trifluoromethyl)phenyl]propanoic acid

is presented in the table below. These properties are essential for its handling, storage, and

application in various chemical processes.

Property Value Source

Molecular Weight 218.17 g/mol [1][7][9]

CAS Number 585-50-2 [4][7][9]

Appearance
White or colorless to light

yellow powder or liquid
[1][4]

Melting Point 30-35 °C [11]

Boiling Point 149 °C at 11 mmHg [1][4]

Purity ≥ 98% (GC) [4]

Structural Information
The chemical structure of 3-[3-(trifluoromethyl)phenyl]propanoic acid is characterized by a

benzene ring substituted with a propanoic acid group and a trifluoromethyl group at the meta

position.

SMILES: C1=CC(=CC(=C1)C(F)(F)F)CCC(=O)O[7]

InChI Key: YLTJJMIWCCJIHI-UHFFFAOYSA-N[7]

Synthesis of 3-[3-(Trifluoromethyl)phenyl]propanoic
Acid
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The primary and most efficient method for the synthesis of 3-[3-

(trifluoromethyl)phenyl]propanoic acid is the catalytic hydrogenation of m-trifluoromethyl

cinnamic acid.[1][2] This process is highly effective, yielding a product with high purity, which is

crucial for its use as a pharmaceutical intermediate.[2]

Synthesis Workflow Diagram
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Caption: Synthesis of 3-[3-(trifluoromethyl)phenyl]propanoic acid.

Detailed Synthesis Protocol
This protocol is based on established methods for the catalytic hydrogenation of cinnamic acid

derivatives.[1][2]

Materials:

m-Trifluoromethyl cinnamic acid

Methanol (reagent grade)

5% Palladium on carbon (Pd/C) catalyst

Hydrogen gas (H2)

Petroleum ether, n-hexane, or cyclohexane for crystallization

Equipment:

Hydrogenation reactor

Round-bottom flask

Filtration apparatus
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Rotary evaporator

Crystallization dish

Procedure:

Dissolution: Dissolve m-trifluoromethyl cinnamic acid in methanol in a hydrogenation reactor.

Catalyst Addition: Add 5% Pd/C catalyst to the solution. The amount of catalyst is typically

around 3% by weight of the starting material.[1]

Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with

hydrogen (e.g., 1 kg/cm ²) and maintain the reaction at a controlled temperature (e.g., 250°C,

though lower temperatures are often effective) for 10-20 hours with stirring.[1][2]

Catalyst Removal: After the reaction is complete (monitored by techniques like TLC or

HPLC), depressurize the reactor and filter the reaction mixture to remove the Pd/C catalyst.

Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator

to remove the methanol, yielding the crude product.

Crystallization: Dissolve the crude product in a minimal amount of a non-polar solvent like

petroleum ether, n-hexane, or cyclohexane at an elevated temperature.[2]

Isolation: Allow the solution to cool to a low temperature to induce crystallization. Collect the

solid product by filtration.

Drying: Dry the purified solid product under reduced pressure to remove any residual

solvent. The expected yield is typically in the range of 81-85% with a purity greater than

99.7%.[2]

Analytical Characterization
A robust analytical workflow is essential to ensure the identity, purity, and quality of 3-[3-

(trifluoromethyl)phenyl]propanoic acid, especially for its use in pharmaceutical manufacturing.

Analytical Workflow Diagram
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Caption: Analytical workflow for compound characterization.

High-Performance Liquid Chromatography (HPLC)
HPLC is a standard method for assessing the purity of non-volatile compounds like 3-[3-

(trifluoromethyl)phenyl]propanoic acid.

Protocol for Purity Analysis:

Instrumentation: HPLC system with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% phosphoric or formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm.

Sample Preparation: Dissolve an accurately weighed sample in the mobile phase to a

concentration of approximately 0.5 mg/mL.

Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the

percentage of the main peak area relative to the total peak area.
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Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for identifying volatile impurities and confirming the molecular

weight of the compound, often after derivatization.

Protocol for Impurity Profiling:

Instrumentation: GC-MS system.

Column: A non-polar capillary column (e.g., DB-5).

Carrier Gas: Helium.

Injection: Splitless injection.

Oven Program: A temperature gradient from a low starting temperature (e.g., 50°C) to a high

final temperature (e.g., 250°C) to separate components with different boiling points.

MS Detection: Electron Ionization (EI) mode, scanning a mass range of m/z 50-300.

Sample Preparation: Derivatization to a more volatile ester (e.g., methyl ester) may be

necessary for improved peak shape and detection.

Analysis: The mass spectrum of the main peak should show a molecular ion corresponding

to the derivatized compound. Impurities can be identified by their retention times and mass

spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is indispensable for the structural elucidation of organic molecules.

¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons,

the two methylene (-CH2-) groups of the propanoic acid chain, and the acidic proton of the

carboxylic acid group.

¹³C NMR: The carbon NMR spectrum will display distinct signals for each carbon atom in the

molecule, including the carbons of the benzene ring, the propanoic acid chain, and the

trifluoromethyl group (which will appear as a quartet due to C-F coupling).[12]
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Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

Expected Absorptions:

A broad O-H stretch from the carboxylic acid group (around 2500-3300 cm⁻¹).

A sharp C=O stretch from the carbonyl group of the carboxylic acid (around 1700 cm⁻¹).

C-H stretches from the aromatic ring and the aliphatic chain.

Strong C-F stretches from the trifluoromethyl group (typically in the 1100-1350 cm⁻¹

region).

Applications in Drug Development and Research
The primary application of 3-[3-(trifluoromethyl)phenyl]propanoic acid is as a key starting

material in the synthesis of Cinacalcet.[1][2] Cinacalcet is a calcimimetic drug that modulates

the calcium-sensing receptor, used to treat secondary hyperparathyroidism in dialysis patients

and hypercalcemia in patients with parathyroid carcinoma.[1][13][14]

The trifluoromethyl group is a bioisostere for a chlorine atom and is known to enhance

properties such as:

Metabolic Stability: The C-F bond is very strong, making the trifluoromethyl group resistant to

metabolic degradation.[5]

Lipophilicity: This group increases the molecule's ability to cross cell membranes.[4]

Binding Affinity: The electronic properties of the trifluoromethyl group can enhance the

binding of a drug molecule to its target receptor.[5]

Beyond its role in Cinacalcet synthesis, this compound and its isomers are valuable in the

development of other bioactive molecules, including anti-inflammatory and analgesic drugs, as

well as in the formulation of agrochemicals.[4]

Safety and Handling
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3-[3-(trifluoromethyl)phenyl]propanoic acid is classified as a hazardous substance and requires

careful handling.

GHS Hazard Information
H302: Harmful if swallowed.[7]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[15]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[16]

Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile rubber).[17]

Wear safety glasses with side-shields or goggles.[17]

Wear a lab coat or other protective clothing.[16]

Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust or vapor. Wash

hands thoroughly after handling.[15][18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][15]

First Aid Measures
If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[15][18]

In Case of Skin Contact: Wash off immediately with plenty of soap and water for at least 15

minutes. If skin irritation persists, call a physician.[15][18]
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In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[15][18]

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician.[15][18]

Conclusion
3-[3-(trifluoromethyl)phenyl]propanoic acid is a compound of significant interest in the fields of

pharmaceutical and chemical research. Its unique properties, conferred by the trifluoromethyl

group, make it an essential building block for the synthesis of important drugs like Cinacalcet. A

thorough understanding of its synthesis, analytical characterization, and safe handling is crucial

for researchers and drug development professionals working with this versatile intermediate.

This guide provides a foundational understanding and practical protocols to support its effective

and safe utilization in a scientific setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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